![molecular formula C5H5NaO2 B6275111 sodium bicyclo[1.1.0]butane-1-carboxylate CAS No. 2708281-46-1](/img/no-structure.png)
sodium bicyclo[1.1.0]butane-1-carboxylate
Overview
Description
Sodium Bicyclo[1.1.0]butane-1-carboxylate is a chemical compound with the CAS Number: 2708281-46-1 . It is a white to yellow solid and is highly soluble in water. The IUPAC name for this compound is sodium bicyclo[1.1.0]butane-1-carboxylate .
Synthesis Analysis
Bicyclo[1.1.0]butanes (BCBs) have been synthesized and studied for over 50 years . They have been regarded as laboratory curiosities, but new approaches for preparing, functionalizing, and using BCBs in “strain-release” transformations have positioned BCBs to be powerful synthetic workhorses . The use of photoredox catalysis to promote the single-electron oxidation of bicyclo[1.1.0]butanes has been reported .Molecular Structure Analysis
Bicyclo[1.1.0]butane is a four-membered carbocycle with a bridging C(1)-C(3) bond . It is the smallest bicyclic carbocycle and is amongst the most strained carbocycles known . The olefinic character of the bridgehead bond enables BCBs to be elaborated into various other ring systems .Chemical Reactions Analysis
The unique chemistry of small, strained carbocyclic systems has long captivated organic chemists . BCBs are among the most structurally compact cyclic molecules known, yet despite their small size they have rich synthetic value because of their high strain energy . They can undergo highly regio- and diastereoselective [2π+2σ] cycloaddition reactions .Physical And Chemical Properties Analysis
Sodium Bicyclo[1.1.0]butane-1-carboxylate has a molecular weight of 120.08 . It is a white to yellow solid and is highly soluble in water. It has a melting point of 130-133 °C.Mechanism of Action
Safety and Hazards
In scientific experiments, researchers must be cautious when handling sodium bicyclo[1.1.0]butane-1-carboxylate. This compound can cause eye and skin irritation if it comes into direct contact. Inhalation of sodium bicyclo[1.1.0]butane-1-carboxylate dust can result in respiratory irritations.
Future Directions
properties
| { "Design of the Synthesis Pathway": "The synthesis of sodium bicyclo[1.1.0]butane-1-carboxylate can be achieved through a multistep process involving the reaction of several starting materials.", "Starting Materials": [ "Bicyclo[1.1.0]butane-1-carboxylic acid", "Sodium hydroxide", "Methanol", "Diethyl ether", "Hydrochloric acid" ], "Reaction": [ "Step 1: Bicyclo[1.1.0]butane-1-carboxylic acid is dissolved in methanol.", "Step 2: Sodium hydroxide is added to the solution to form the sodium salt of the carboxylic acid.", "Step 3: The solution is then extracted with diethyl ether to remove any impurities.", "Step 4: Hydrochloric acid is added to the ether layer to protonate the carboxylate ion and form the free acid.", "Step 5: The ether layer is then separated and the solvent is removed under reduced pressure to obtain the free acid.", "Step 6: The free acid is then neutralized with sodium hydroxide to form the sodium salt of the bicyclo[1.1.0]butane-1-carboxylic acid.", "Step 7: The sodium salt is then dried and purified to obtain the final product, sodium bicyclo[1.1.0]butane-1-carboxylate." ] } | |
CAS RN |
2708281-46-1 |
Molecular Formula |
C5H5NaO2 |
Molecular Weight |
120.1 |
Purity |
91 |
Origin of Product |
United States |
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